Cas no 39645-91-5 (Benzene,1-nitro-2-(pentyloxy)-)

Benzene,1-nitro-2-(pentyloxy)- Properties

Names and Identifiers

• Benzene,1-nitro-2-(pentyloxy)-
• 1-nitro-2-pentoxybenzene
• DTXSID60282880
• YRVCISCRAMHCFP-UHFFFAOYSA-N
• 2-Nitrophenyl pentyl ether, Selectophore(TM), >=99.0%
• AKOS017187899
• NSC28597
• SCHEMBL1340160
• 1-nitro-2-(pentyloxy)benzene
• 39645-91-5
• AKOS015889089
• NSC-28597
• 2-Nitrophenyl pentyl ether
• 1-Nitro-2-pentyloxybenzene
• G73766
• DB-251614
• +Expand

• InChIKey： YRVCISCRAMHCFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15NO3/c1-2-3-6-9-15-11-8-5-4-7-10(11)12(13)14/h4-5,7-8H,2-3,6,9H2,1H3
• SMILES： CCCCCOC1=CC=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.10525
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 209.105
• Heavy Atom Count: 15
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 55A^2

Experimental Properties

• PSA: 52.37
• Refractive Index: n20/D 1.522
• Boiling Point: 177-178 °C15 mm Hg(lit.)
• Flash Point: 109 °C
• Density: 1.098 g/mL at 20 °C(lit.)